Cas no 2209-36-1 (2,1,3-Benzoxadiazole,4,5,6,7-tetrahydro-, 1-oxide)

2,1,3-Benzoxadiazole,4,5,6,7-tetrahydro-, 1-oxide structure
2209-36-1 structure
Product Name:2,1,3-Benzoxadiazole,4,5,6,7-tetrahydro-, 1-oxide
CAS No:2209-36-1
MF:C6H8N2O2
MW:140.139921188354
CID:261905
PubChem ID:137495
Update Time:2025-04-19

2,1,3-Benzoxadiazole,4,5,6,7-tetrahydro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole,4,5,6,7-tetrahydro-, 1-oxide
    • 3-oxido-4,5,6,7-tetrahydro-2,1,3-benzoxadiazol-3-ium
    • TETRAMETHYLENE FUROXAN
    • AKOS024328877
    • 2209-36-1
    • DTXSID70176589
    • 4,5,6,7-tetrahydrobenzofuroxan
    • Benzofurazan, 4,5,6,7-tetrahydro-, 2-oxide
    • Inchi: 1S/C6H8N2O2/c9-8-6-4-2-1-3-5(6)7-10-8/h1-4H2
    • InChI Key: QGKVXABSCOHTLN-UHFFFAOYSA-N
    • SMILES: O1N=C2C(CCCC2)=[N+]1[O-]

Computed Properties

  • Exact Mass: 140.05864
  • Monoisotopic Mass: 140.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.5A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.53
  • Boiling Point: 263.4°Cat760mmHg
  • Flash Point: 113.1°C
  • Refractive Index: 1.676
  • PSA: 52.97

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